1. Home
  2. Product
  3. Main Products
  4. 5-(4-Chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(4-Chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(4-Chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 848670-63-3
VCID: VC0356602
InChI: InChI=1S/C20H17ClN4O4S/c1-12-3-2-8-25-18(12)23-19-15(20(25)27)11-16(17(22)24(19)9-10-26)30(28,29)14-6-4-13(21)5-7-14/h2-8,11,22,26H,9-10H2,1H3
SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCO)S(=O)(=O)C4=CC=C(C=C4)Cl
Molecular Formula: C20H17ClN4O4S
Molecular Weight: 444.9g/mol

5-(4-Chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 848670-63-3

Main Products

VCID: VC0356602

Molecular Formula: C20H17ClN4O4S

Molecular Weight: 444.9g/mol

5-(4-Chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 848670-63-3

CAS No. 848670-63-3
Product Name 5-(4-Chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C20H17ClN4O4S
Molecular Weight 444.9g/mol
IUPAC Name 5-(4-chlorophenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C20H17ClN4O4S/c1-12-3-2-8-25-18(12)23-19-15(20(25)27)11-16(17(22)24(19)9-10-26)30(28,29)14-6-4-13(21)5-7-14/h2-8,11,22,26H,9-10H2,1H3
Standard InChIKey ATNIOFBZNHHOJM-UHFFFAOYSA-N
SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCO)S(=O)(=O)C4=CC=C(C=C4)Cl
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCO)S(=O)(=O)C4=CC=C(C=C4)Cl
PubChem Compound 5135634
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19